1-(2,2-Dimethyl-tetrahydro-pyran-4-yl)-4-(4-isopropoxy-phenyl)-3-methyl-4,8-dihydro-1H-pyrazolo[3,4-e] [1,4]thiazepin-7-one

• Molecular Formula: C23H31N3O3S
• Molecular Weight: 429.6 g/mol
• IUPAC Name: 1-(2,2-dimethyloxan-4-yl)-3-methyl-4-(4-propan-2-yloxyphenyl)-4,8-dihydropyrazolo[3,4-e][1,4]thiazepin-7-one
• InChI: InChI=1S/C23H31N3O3S/c1-14(2)29-18-8-6-16(7-9-18)21-20-15(3)25-26(22(20)24-19(27)13-30-21)17-10-11-28-23(4,5)12-17/h6-9,14,17,21H,10-13H2,1-5H3,(H,24,27)
• InChI Key: ODXMXNAZUSNTCA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C2=C1C(SCC(=O)N2)C3=CC=C(C=C3)OC(C)C)C4CCOC(C4)(C)C

Description

1-(2,2-DIMETHYLOXAN-4-YL)-3-METHYL-4-[4-(PROPAN-2-YLOXY)PHENYL]-1H,4H,6H,7H,8H-PYRAZOLO[3,4-E][1,4]THIAZEPIN-7-ONE is a complex organic compound with a unique structure that includes a pyrazolo-thiazepine core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(2,2-DIMETHYLOXAN-4-YL)-3-METHYL-4-[4-(PROPAN-2-YLOXY)PHENYL]-1H,4H,6H,7H,8H-PYRAZOLO[3,4-E][1,4]THIAZEPIN-7-ONE typically involves multi-step organic synthesis. The process begins with the preparation of the oxane and pyrazolo-thiazepine intermediates, followed by their coupling under specific conditions. Common reagents used in these reactions include various catalysts and solvents to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. Techniques such as continuous flow synthesis and automated reaction systems can be employed to scale up the production while maintaining consistency and efficiency .

Chemical Reactions Analysis

Types of Reactions

1-(2,2-DIMETHYLOXAN-4-YL)-3-METHYL-4-[4-(PROPAN-2-YLOXY)PHENYL]-1H,4H,6H,7H,8H-PYRAZOLO[3,4-E][1,4]THIAZEPIN-7-ONE undergoes various chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This reaction can remove oxygen-containing functional groups or reduce double bonds.

Substitution: This reaction can replace one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, pressure, and solvent choice are optimized based on the desired transformation .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or alcohols, while substitution reactions can introduce new functional groups .

Scientific Research Applications

1-(2,2-DIMETHYLOXAN-4-YL)-3-METHYL-4-[4-(PROPAN-2-YLOXY)PHENYL]-1H,4H,6H,7H,8H-PYRAZOLO[3,4-E][1,4]THIAZEPIN-7-ONE has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent due to its unique structure and reactivity.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 1-(2,2-DIMETHYLOXAN-4-YL)-3-METHYL-4-[4-(PROPAN-2-YLOXY)PHENYL]-1H,4H,6H,7H,8H-PYRAZOLO[3,4-E][1,4]THIAZEPIN-7-ONE involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins, leading to modulation of biological pathways. The exact pathways and molecular targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

2,2-DIMETHYLTETRAHYDROPYRAN-4-ONE: Shares the oxane ring structure but lacks the pyrazolo-thiazepine core.

1-(4-METHOXYPHENYL)-2-PROPANONE: Contains a similar aromatic ring but differs in the overall structure and functional groups.

Uniqueness

1-(2,2-DIMETHYLOXAN-4-YL)-3-METHYL-4-[4-(PROPAN-2-YLOXY)PHENYL]-1H,4H,6H,7H,8H-PYRAZOLO[3,4-E][1,4]THIAZEPIN-7-ONE is unique due to its combination of the oxane ring and pyrazolo-thiazepine core, which imparts distinct chemical and biological properties.